N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide

• IUPAC Name: N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C10H13N5OS/c1-7(2)6-15-4-3-11-10(15)13-9(16)8-5-12-14-17-8/h3-5,7H,6H2,1-2H3,(H,11,13,16)
• InChI Key: HSZSPMTZJGLUTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CN=C1NC(=O)C2=CN=NS2
• Molecular Formula: C10H13N5OS
• Molecular Weight: 251.31 g/mol

Description

N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. This molecule has been studied extensively due to its potential as a therapeutic agent for cancer treatment.

Mechanism of Action

N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide works by inhibiting the activity of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamine is an important nutrient for cancer cells, as it is used to fuel the tricarboxylic acid cycle and provide energy for cell growth and proliferation. By inhibiting glutaminase, N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide reduces the availability of glutamine and inhibits the growth of cancer cells.
Biochemical and Physiological Effects:
N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the level of glutamate in cancer cells, which can lead to a decrease in cell growth and proliferation. N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has been shown to reduce the level of lactate in cancer cells, which can lead to a decrease in cell migration and invasion.

Advantages and Limitations for Lab Experiments

N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has a number of advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and can be used in a variety of experimental settings. N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has also been shown to be effective against a variety of cancer types, making it a useful tool for studying the role of glutaminase in cancer biology. However, there are also some limitations to using N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide in lab experiments. It is a relatively non-specific inhibitor, and can also inhibit other enzymes that use glutamine as a substrate. In addition, N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has a short half-life in vivo, which can make it difficult to use in animal studies.

Future Directions

There are a number of future directions for research on N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide. One area of focus is the development of more specific inhibitors of glutaminase, which can reduce the risk of off-target effects. Another area of focus is the development of more stable analogs of N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide, which can increase its half-life in vivo and improve its efficacy as a therapeutic agent. Finally, there is also interest in exploring the potential of combining N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide with other anticancer agents, such as chemotherapy or targeted therapies, to increase its effectiveness in cancer treatment.
In conclusion, N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide is a small molecule inhibitor that has been extensively studied for its potential as a therapeutic agent for cancer treatment. It works by inhibiting the activity of glutaminase, an enzyme that is upregulated in many types of cancer cells. N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has a number of advantages for lab experiments, but also has some limitations. There are a number of future directions for research on N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide, including the development of more specific inhibitors and the exploration of combination therapies.

Synthesis Methods

N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide can be synthesized through a multistep process involving the reaction of 2-aminobenzothiazole with 2-bromo-2-methylpropionic acid, followed by the reaction with thionyl chloride, and then reaction with 1,2-diaminopropane. The final product is obtained through the reaction with isobutyl isocyanate.

Scientific Research Applications

N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has been studied extensively for its potential as a therapeutic agent for cancer treatment. It has been shown to inhibit the growth of cancer cells by targeting glutaminase, an enzyme that is upregulated in many types of cancer cells. N-[1-(2-methylpropyl)imidazol-2-yl]thiadiazole-5-carboxamide has been shown to be effective against a variety of cancer types, including breast cancer, lung cancer, and leukemia.